Cas no 899935-14-9 (2-{5-(4-chlorophenyl)-2,2-dimethyl-2H-imidazol-4-ylsulfanyl}-N-(3-fluorophenyl)acetamide)

• Product Name: 2-{5-(4-chlorophenyl)-2,2-dimethyl-2H-imidazol-4-ylsulfanyl}-N-(3-fluorophenyl)acetamide
• CAS No: 899935-14-9
• MF: C₁₉H₁₇ClFN₃OS
• MW: 389.874185323715
• CID: 5440866
• PubChem ID: 18592478
• Update Time: 2025-05-27

2-{5-(4-chlorophenyl)-2,2-dimethyl-2H-imidazol-4-ylsulfanyl}-N-(3-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[[5-(4-Chlorophenyl)-2,2-dimethyl-2H-imidazol-4-yl]thio]-N-(3-fluorophenyl)acetamide
• 2-{[5-(4-chlorophenyl)-2,2-dimethyl-2H-imidazol-4-yl]sulfanyl}-N-(3-fluorophenyl)acetamide
• AKOS001793047
• 899935-14-9
• 2-[5-(4-chlorophenyl)-2,2-dimethylimidazol-4-yl]sulfanyl-N-(3-fluorophenyl)acetamide
• 2-((5-(4-chlorophenyl)-2,2-dimethyl-2H-imidazol-4-yl)thio)-N-(3-fluorophenyl)acetamide
• F3168-0610
• 2-{5-(4-chlorophenyl)-2,2-dimethyl-2H-imidazol-4-ylsulfanyl}-N-(3-fluorophenyl)acetamide

• Inchi： 1S/C19H17ClFN3OS/c1-19(2)23-17(12-6-8-13(20)9-7-12)18(24-19)26-11-16(25)22-15-5-3-4-14(21)10-15/h3-10H,11H2,1-2H3,(H,22,25)
• InChI Key： NSIOXFBTVHSULK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C(=NC(C)(C)N=1)SCC(NC1C=CC=C(C=1)F)=O

Computed Properties

• Exact Mass: 389.0764892g/mol
• Monoisotopic Mass: 389.0764892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 79.1Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.50±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-{5-(4-chlorophenyl)-2,2-dimethyl-2H-imidazol-4-ylsulfanyl}-N-(3-fluorophenyl)acetamide

Comprehensive Overview of 2-{5-(4-chlorophenyl)-2,2-dimethyl-2H-imidazol-4-ylsulfanyl}-N-(3-fluorophenyl)acetamide (CAS No. 899935-14-9)

2-{5-(4-chlorophenyl)-2,2-dimethyl-2H-imidazol-4-ylsulfanyl}-N-(3-fluorophenyl)acetamide, with the CAS number 899935-14-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique imidazole and acetamide moieties, exhibits potential applications in drug discovery and development. Researchers are particularly interested in its molecular structure, which combines a chlorophenyl group and a fluorophenyl group, offering intriguing possibilities for bioactivity and selective binding.

In recent years, the demand for novel heterocyclic compounds like 2-{5-(4-chlorophenyl)-2,2-dimethyl-2H-imidazol-4-ylsulfanyl}-N-(3-fluorophenyl)acetamide has surged due to their potential in addressing drug-resistant infections and chronic diseases. The compound’s sulfanyl linkage and fluorine substitution are key features that enhance its metabolic stability and binding affinity, making it a candidate for further pharmacological studies. These attributes align with current trends in precision medicine and targeted therapy, where researchers seek compounds with minimal side effects and high efficacy.

The synthesis of CAS 899935-14-9 involves multi-step organic reactions, including imidazole ring formation and sulfanyl-acetamide coupling. Its structural complexity requires advanced analytical techniques such as NMR spectroscopy and mass spectrometry for characterization. The compound’s solubility and stability under physiological conditions are critical factors being evaluated for its potential in in vitro and in vivo studies. These properties are often discussed in forums focusing on medicinal chemistry and drug design, reflecting the growing interest in small-molecule therapeutics.

From an industrial perspective, 2-{5-(4-chlorophenyl)-2,2-dimethyl-2H-imidazol-4-ylsulfanyl}-N-(3-fluorophenyl)acetamide is part of a broader class of imidazole derivatives explored for their anti-inflammatory and antimicrobial properties. Its chlorophenyl and fluorophenyl substituents contribute to its lipophilicity, a trait highly valued in CNS drug development. This aligns with the increasing focus on blood-brain barrier penetration in neurodegenerative disease research. Discussions on platforms like ResearchGate and PubMed often highlight the need for such compounds in tackling Alzheimer’s and Parkinson’s diseases.

Environmental and safety profiles of CAS 899935-14-9 are also under scrutiny, as regulatory agencies emphasize green chemistry principles. The compound’s biodegradability and ecotoxicology are being assessed to ensure compliance with REACH and FDA guidelines. These topics are frequently searched in relation to sustainable pharmaceuticals, reflecting the industry’s shift toward eco-friendly synthesis methods. Researchers are optimizing catalytic processes to reduce waste and energy consumption during production.

In summary, 2-{5-(4-chlorophenyl)-2,2-dimethyl-2H-imidazol-4-ylsulfanyl}-N-(3-fluorophenyl)acetamide represents a promising avenue for drug development, with its structural versatility and potential therapeutic applications. Its study intersects with cutting-edge fields like computational chemistry and AI-driven drug discovery, where molecular docking simulations predict its interactions with biological targets. As the scientific community continues to explore its capabilities, this compound may soon feature in clinical trials or patented formulations, addressing unmet medical needs.